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Compound of Interest

Compound Name: 4,5-Dimethyldecanal

Cat. No.: B15416300 Get Quote

Disclaimer: Direct experimental data for 4,5-dimethyldecanal is not readily available in the

current scientific literature. This guide has been compiled by extrapolating from data on

analogous compounds, such as 4,8-dimethyldecanal, and applying fundamental principles of

organic chemistry. The experimental protocols and quantitative data presented are illustrative

and based on established methodologies for similar molecules.

Introduction to 4,5-Dimethyldecanal and its Isomers
4,5-Dimethyldecanal is a branched-chain aliphatic aldehyde with the molecular formula

C₁₂H₂₄O.[1][2][3][4] Its structure consists of a ten-carbon chain (decanal) with methyl groups at

the 4th and 5th positions. The presence of chiral centers in its structure gives rise to multiple

stereoisomers. Understanding the specific properties and synthesis of each isomer is crucial for

applications in fields such as chemical ecology, where stereochemistry often dictates biological

activity, as seen in the case of the insect pheromone 4,8-dimethyldecanal.[5][6][7]

Isomers are molecules that have the same molecular formula but different arrangements of

atoms. They can be broadly categorized into constitutional isomers and stereoisomers.[8]

Constitutional Isomers: These isomers have the same molecular formula but different

connectivity of atoms. For C₁₂H₂₄O, numerous constitutional isomers exist, including other

isomeric aldehydes, ketones, cyclic ethers, and unsaturated alcohols.

Stereoisomers: These isomers have the same molecular formula and connectivity but differ

in the three-dimensional arrangement of their atoms. Stereoisomers of 4,5-dimethyldecanal
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arise from the presence of two chiral centers at positions 4 and 5.

Stereoisomers of 4,5-Dimethyldecanal
The structure of 4,5-dimethyldecanal possesses two chiral centers (stereocenters) at carbons

4 and 5. The number of possible stereoisomers can be determined by the 2ⁿ rule, where 'n' is

the number of chiral centers. In this case, with n=2, there are 2² = 4 possible stereoisomers.

These stereoisomers exist as two pairs of enantiomers.

The four stereoisomers are:

(4R, 5R)-4,5-dimethyldecanal

(4S, 5S)-4,5-dimethyldecanal

(4R, 5S)-4,5-dimethyldecanal

(4S, 5R)-4,5-dimethyldecanal

Enantiomers are non-superimposable mirror images of each other. The pairs of enantiomers for

4,5-dimethyldecanal are:

(4R, 5R) and (4S, 5S)

(4R, 5S) and (4S, 5R)

Diastereomers are stereoisomers that are not mirror images of each other. For example, (4R,

5R)-4,5-dimethyldecanal is a diastereomer of (4R, 5S)-4,5-dimethyldecanal and (4S,

5R)-4,5-dimethyldecanal.

Visualization of Stereoisomer Relationships
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Stereoisomeric relationships of 4,5-dimethyldecanal.

Quantitative Data (Illustrative)
The following table summarizes expected, but not experimentally confirmed, physical and

spectroscopic data for the isomers of 4,5-dimethyldecanal, based on known values for similar

C12 aldehydes.
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Property (4R, 5R) (4S, 5S) (4R, 5S) (4S, 5R)

Molecular Weight

( g/mol )
184.32 184.32 184.32 184.32

Boiling Point (°C

at 760 mmHg)
~235 ~235 ~235 ~235

Density (g/cm³) ~0.82 ~0.82 ~0.82 ~0.82

Refractive Index ~1.427 ~1.427 ~1.427 ~1.427

Optical Rotation

[α]D
Positive Negative Varies Varies

1H NMR (ppm,

CDCl₃)

δ ~9.7 (t, 1H,

CHO), ~2.4 (m,

2H, CH₂CHO),

0.8-1.6 (m,

remaining H)

δ ~9.7 (t, 1H,

CHO), ~2.4 (m,

2H, CH₂CHO),

0.8-1.6 (m,

remaining H)

δ ~9.7 (t, 1H,

CHO), ~2.4 (m,

2H, CH₂CHO),

0.8-1.6 (m,

remaining H)

δ ~9.7 (t, 1H,

CHO), ~2.4 (m,

2H, CH₂CHO),

0.8-1.6 (m,

remaining H)

13C NMR (ppm,

CDCl₃)

δ ~203 (CHO),

~44 (CH₂CHO),

various signals in

the aliphatic

region

δ ~203 (CHO),

~44 (CH₂CHO),

various signals in

the aliphatic

region

δ ~203 (CHO),

~44 (CH₂CHO),

various signals in

the aliphatic

region

δ ~203 (CHO),

~44 (CH₂CHO),

various signals in

the aliphatic

region

IR (cm⁻¹)

~2920 (C-H),

~2720 (aldehydic

C-H), ~1730

(C=O)

~2920 (C-H),

~2720 (aldehydic

C-H), ~1730

(C=O)

~2920 (C-H),

~2720 (aldehydic

C-H), ~1730

(C=O)

~2920 (C-H),

~2720 (aldehydic

C-H), ~1730

(C=O)

Potential Synthesis and Experimental Protocols
The synthesis of specific stereoisomers of 4,5-dimethyldecanal would likely involve a

stereoselective approach, starting from chiral precursors. A plausible retrosynthetic analysis

suggests disconnection at the C5-C6 bond, allowing for the coupling of two chiral fragments.

An illustrative synthetic workflow is presented below.

Proposed Synthetic Workflow
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Proposed synthetic workflow for a 4,5-dimethyldecanal isomer.

Detailed Experimental Protocol (Illustrative)
This protocol is adapted from the synthesis of 4,8-dimethyldecanal and is presented as a

general guideline.[5][6]

Step 1: Synthesis of a Chiral Grignard Reagent (e.g., from (S)-2-methyl-1-bromobutane)

To a flame-dried, three-necked flask equipped with a reflux condenser, a dropping funnel,

and a magnetic stirrer, add magnesium turnings (1.2 eq) and a crystal of iodine in dry

tetrahydrofuran (THF).

Add a solution of (S)-2-methyl-1-bromobutane (1.0 eq) in dry THF dropwise to initiate the

reaction.

Once the reaction has started, add the remaining bromide solution at a rate that maintains a

gentle reflux.

After the addition is complete, stir the mixture at room temperature for 1 hour to ensure

complete formation of the Grignard reagent.

Step 2: Coupling Reaction with a Chiral Epoxide

In a separate flask, dissolve a suitable chiral epoxide (e.g., (R)-1,2-epoxyhexane) (1.0 eq) in

dry THF.

Cool the epoxide solution to -78 °C in a dry ice/acetone bath.
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Add a catalytic amount of a copper salt, such as lithium tetrachlorocuprate(II) (Li₂CuCl₄)

(0.05 eq).

Slowly add the prepared Grignard reagent to the cooled epoxide solution via a cannula.

Allow the reaction mixture to warm slowly to room temperature and stir overnight.

Quench the reaction by the slow addition of a saturated aqueous solution of ammonium

chloride.

Extract the aqueous layer with diethyl ether (3x).

Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and

concentrate under reduced pressure to yield the crude alcohol intermediate.

Step 3: Oxidation to the Aldehyde

Dissolve the alcohol intermediate from the previous step in dichloromethane (DCM).

Add pyridinium chlorochromate (PCC) (1.5 eq) in one portion.

Stir the mixture at room temperature for 2-4 hours, monitoring the reaction by thin-layer

chromatography (TLC).

Upon completion, dilute the reaction mixture with diethyl ether and filter through a pad of

silica gel to remove the chromium salts.

Concentrate the filtrate under reduced pressure.

Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl

acetate gradient) to afford the desired 4,5-dimethyldecanal isomer.

Potential Biological Activity
While the specific biological activity of 4,5-dimethyldecanal is uncharacterized, aldehydes with

similar structures are known to have various biological roles.
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Pheromones: As seen with the structurally related 4,8-dimethyldecanal, which acts as an

aggregation pheromone for flour beetles, it is plausible that isomers of 4,5-dimethyldecanal
could have pheromonal or kairomonal activity in certain insect species.[5][6][7]

Antimicrobial Activity: Some long-chain aldehydes, such as dodecanal and pentadecanal,

have demonstrated antimicrobial and antifungal properties.[9][10] The isomers of 4,5-
dimethyldecanal could potentially exhibit similar activities.

Flavor and Fragrance: Many aldehydes are used as flavoring agents and fragrance

components in the food and cosmetic industries.[1] The specific odor profile of each 4,5-
dimethyldecanal isomer would likely be distinct.

Further research, including synthesis of the individual stereoisomers and subsequent

bioassays, would be necessary to elucidate the specific biological functions of 4,5-
dimethyldecanal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Cas 75983-36-7,4,8-dimethyldecanal | lookchem [lookchem.com]

2. Buy 4,8-Dimethyldecanal | 75983-36-7 [smolecule.com]

3. 4,8-Dimethyldecanal | C12H24O | CID 156377 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. 4,8-Dimethyldecanal | 75983-36-7 | Benchchem [benchchem.com]

5. scielo.br [scielo.br]

6. researchgate.net [researchgate.net]

7. researchgate.net [researchgate.net]

8. youtube.com [youtube.com]

9. researchgate.net [researchgate.net]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b15416300?utm_src=pdf-body
https://www.scielo.br/j/jbchs/a/Lvmcq7zKGvLfyN9KTyGmfSG/?lang=en
https://www.researchgate.net/figure/Synthesis-of-various-isomers-of-4-8-dimethyldecanal-Reaction-conditions-a-Vinyl_fig2_6539712
https://www.researchgate.net/publication/331872492_An_efficient_asymmetric_synthesis_of_4R8R-48-dimethyldecanal_the_most_active_component_of_natural_Tribolure
https://www.researchgate.net/figure/Antimicrobial-activity-of-dodecanal-and-related-compounds_fig2_329738129
https://pmc.ncbi.nlm.nih.gov/articles/PMC9272078/
https://www.benchchem.com/product/b15416300?utm_src=pdf-body
https://www.benchchem.com/product/b15416300?utm_src=pdf-body
https://www.lookchem.com/casno75983-36-7.html
https://www.benchchem.com/product/b15416300?utm_src=pdf-body
https://www.benchchem.com/product/b15416300?utm_src=pdf-body
https://www.benchchem.com/product/b15416300?utm_src=pdf-body
https://www.benchchem.com/product/b15416300?utm_src=pdf-body
https://www.benchchem.com/product/b15416300?utm_src=pdf-custom-synthesis
https://www.lookchem.com/casno75983-36-7.html
https://www.smolecule.com/products/s597407
https://pubchem.ncbi.nlm.nih.gov/compound/4_8-Dimethyldecanal
https://www.benchchem.com/product/b1216375
https://www.scielo.br/j/jbchs/a/Lvmcq7zKGvLfyN9KTyGmfSG/?lang=en
https://www.researchgate.net/figure/Synthesis-of-various-isomers-of-4-8-dimethyldecanal-Reaction-conditions-a-Vinyl_fig2_6539712
https://www.researchgate.net/publication/331872492_An_efficient_asymmetric_synthesis_of_4R8R-48-dimethyldecanal_the_most_active_component_of_natural_Tribolure
https://www.youtube.com/watch?v=q3_UBRKzkHQ
https://www.researchgate.net/figure/Antimicrobial-activity-of-dodecanal-and-related-compounds_fig2_329738129
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15416300?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


10. Antimicrobial activity evaluation of pure compounds obtained from Pseudoalteromonas
haloplanktis against Listeria monocytogenes: Preliminary results - PMC
[pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [An In-depth Technical Guide to the Isomers of 4,5-
Dimethyldecanal]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15416300#isomers-of-4-5-dimethyldecanal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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